Cas no 404-26-2 (4-(Trifluoroacetylamino)benzoic Acid)
4-(Trifluoroacetylamino)benzoic acid is a fluorinated aromatic compound featuring both a trifluoroacetyl group and a carboxylic acid functionality. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The trifluoroacetyl group enhances electrophilicity, facilitating nucleophilic substitution reactions, while the benzoic acid moiety allows for further derivatization. Its high purity and stability under standard conditions ensure consistent performance in synthetic applications. The compound is particularly useful in peptide coupling reactions and as a building block for fluorinated analogs of biologically active molecules. Proper handling requires standard laboratory precautions due to potential irritant properties.
404-26-2 structure
Product name:4-(Trifluoroacetylamino)benzoic Acid
4-(Trifluoroacetylamino)benzoic Acid Chemical and Physical Properties
Names and Identifiers
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- 4-(2,2,2-Trifluoroacetamido)benzoic acid
- 4-(Trifluoroacetylamino)benzoic Acid
- 4-[(2,2,2-trifluoroacetyl)amino]benzoic acid
- 4-[(Trifluoroacetyl)amino]benzoic acid
- Benzoic acid,4-[(2,2,2-trifluoroacetyl)amino]-
- 4-[(trifluoroacetyl)amino]benzoic acid(SALTDATA: FREE)
- N-trifluoroacetyl-4-aminobenzoic acid
- NSC150503
- FT-0675495
- AKOS000299542
- CHEMBRDG-BB 5276151
- p-(trifluoroacetylamino)benzoic acid
- Benzoic acid, 4-(trifluoroacetylamino)-
- D97504
- DTXSID60302370
- CS-0187803
- SR-01000313769
- EN300-643015
- 404-26-2
- Benzoic acid, 4-[(trifluoroacetyl)amino]-
- FT-0675496
- CHEMBL130817
- LS-01986
- 4-(2,2,2-Trifluoro-acetylamino)-benzoic acid
- SR-01000313769-1
- 4-(trifluoroacetamido)benzoic acid
- NSC-150503
- 4-(2,2,2-trifluoroacetamido)-benzoic acid
- MFCD00454055
- SCHEMBL434636
- AG-690/11959871
- STK500605
- 4-[(2,2,2-Trifluoroacetyl)amino]benzoic Acid; p-(Trifluoroacetamido)benzoic Acid; NSC 150503;
- ALBB-005262
-
- MDL： MFCD00454055
- Inchi： InChI=1S/C9H6F3NO3/c10-9(11,12)8(16)13-6-3-1-5(2-4-6)7(14)15/h1-4H,(H,13,16)(H,14,15)
- InChI Key： TZDURDLECJWHJD-UHFFFAOYSA-N
- SMILES： C1=C(C=CC(=C1)NC(=O)C(F)(F)F)C(=O)O
Computed Properties
- Exact Mass: 233.03000
- Monoisotopic Mass: 233.02997754g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.4Ų
- XLogP3: 2.2
Experimental Properties
- PSA: 66.40000
- LogP: 1.95860
4-(Trifluoroacetylamino)benzoic Acid Security Information
- HazardClass：IRRITANT
4-(Trifluoroacetylamino)benzoic Acid Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-(Trifluoroacetylamino)benzoic Acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A724063-1g |
4-(2,2,2-Trifluoroacetamido)benzoic acid |
404-26-2 | 95% | 1g |
$35.0 | 2025-02-21 | |
| Ambeed | A724063-5g |
4-(2,2,2-Trifluoroacetamido)benzoic acid |
404-26-2 | 95% | 5g |
$173.0 | 2025-02-21 | |
| Enamine | EN300-643015-10.0g |
4-(trifluoroacetamido)benzoic acid |
404-26-2 | 10g |
$1654.0 | 2023-05-25 | ||
| Matrix Scientific | 037051-500mg |
4-[(Trifluoroacetyl)amino]benzoic acid |
404-26-2 | 500mg |
$410.00 | 2023-09-11 | ||
| Matrix Scientific | 037051-1g |
4-[(Trifluoroacetyl)amino]benzoic acid |
404-26-2 | 1g |
$630.00 | 2023-09-11 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UH396-200mg |
4-(Trifluoroacetylamino)benzoic Acid |
404-26-2 | 95+% | 200mg |
271.0CNY | 2021-07-14 | |
| Alichem | A019093122-1g |
4-(2,2,2-Trifluoroacetamido)benzoic acid |
404-26-2 | 95% | 1g |
$663.52 | 2023-09-02 | |
| eNovation Chemicals LLC | Y1214897-5g |
4-(2,2,2-Trifluoroacetamido)benzoic acid |
404-26-2 | 95% | 5g |
$500 | 2024-06-03 | |
| Enamine | EN300-643015-0.25g |
4-(trifluoroacetamido)benzoic acid |
404-26-2 | 0.25g |
$354.0 | 2023-05-25 | ||
| Enamine | EN300-643015-1.0g |
4-(trifluoroacetamido)benzoic acid |
404-26-2 | 1g |
$385.0 | 2023-05-25 |
4-(Trifluoroacetylamino)benzoic Acid Related Literature
-
Chiqian Zhang,Guangzhi Wang,Zhiqiang Hu Environ. Sci.: Processes Impacts, 2014,16, 2199-2207
-
Ilya D. Gridnev,Elisabetta Alberico,Serafino Gladiali Chem. Commun., 2012,48, 2186-2188
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Soumen Saha,Ram Kinkar Roy,Sourav Pal Phys. Chem. Chem. Phys., 2010,12, 9328-9338
-
Haibo Wang,Lang Yin,Sujia Zhang Environ. Sci.: Water Res. Technol., 2017,3, 147-155
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:404-26-2)4-(Trifluoroacetylamino)benzoic Acid
Purity:99%
Quantity:5g
Price ($):156.0